Cas no 2171163-14-5 (4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-ynoic acid)

• Product Name: 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-ynoic acid
• CAS No: 2171163-14-5
• MF: C₂₃H₂₂N₂O₅
• MW: 406.431186199188
• CID: 5834899
• PubChem ID: 165777814
• Update Time: 2025-05-24

4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-ynoic acid
• 4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]but-2-ynoic acid
• EN300-1550886
• 2171163-14-5

• Inchi： 1S/C23H22N2O5/c1-15(13-21(26)24-12-6-11-22(27)28)25-23(29)30-14-20-18-9-4-2-7-16(18)17-8-3-5-10-19(17)20/h2-5,7-10,15,20H,12-14H2,1H3,(H,24,26)(H,25,29)(H,27,28)/t15-/m1/s1
• InChI Key： SKEGPNMDVXMNAC-OAHLLOKOSA-N
• SMILES： O(C(N[C@H](C)CC(NCC#CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 406.15287181g/mol
• Monoisotopic Mass: 406.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 105Ų

Additional information on 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-ynoic acid

Introduction to 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-ynoic Acid (CAS No. 2171163-14-5)

4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-ynoic acid (CAS No. 2171163-14-5) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and functional groups, holds potential applications in the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular structure of 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-ynoic acid is noteworthy for its intricate arrangement of functional groups. The compound features a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is commonly used in peptide synthesis to prevent premature reactions and ensure the sequential addition of amino acids. The presence of the Fmoc group also imparts stability to the molecule, making it suitable for various chemical manipulations and biological assays.

The core structure of the compound includes a butanamide moiety linked to a butynoic acid derivative. The butynoic acid segment introduces a triple bond, which can participate in various chemical reactions, such as alkyne-click chemistry. This versatility makes 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-ynoic acid an attractive candidate for conjugation with other biomolecules, such as peptides, proteins, and nucleic acids.

In terms of synthesis, the preparation of 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-ynoic acid involves several well-defined steps. The initial step typically involves the formation of the Fmoc-amino butanamide intermediate, followed by the introduction of the butynoic acid moiety through a coupling reaction. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for research purposes.

The biological activities of 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-ynoic acid have been extensively studied in various contexts. One of the key areas of interest is its potential as a modulator of protein-protein interactions (PPIs). PPIs play crucial roles in many cellular processes, including signal transduction, gene regulation, and immune responses. By interfering with specific PPIs, this compound could potentially disrupt disease-causing pathways and serve as a therapeutic agent.

Recent studies have also explored the use of 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-ynoic acid in targeted drug delivery systems. The alkyne functionality can be utilized in click chemistry reactions to attach targeting ligands or imaging agents to the molecule. This approach has shown promise in enhancing the selectivity and efficacy of drug delivery to specific tissues or cells.

In addition to its potential therapeutic applications, 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-ynoic acid has been investigated for its role in chemical biology research. Its unique structural features make it an excellent tool for probing protein function and interactions at the molecular level. For instance, it can be used as a probe to study enzyme kinetics or as a scaffold for developing small-molecule inhibitors.

The safety profile of 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-ynoic acid is another important consideration in its development as a pharmaceutical agent. Preclinical studies have shown that this compound exhibits low toxicity and good biocompatibility when administered at therapeutic doses. However, further research is needed to fully understand its pharmacokinetic properties and potential side effects.

In conclusion, 4-(3R)-3-{(9H-fluoren-9-yloxycarbonyl)amino}butanamide-butanoylacetylene (CAS No. 2171163-14-5) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups offer opportunities for developing novel therapeutic agents and advancing our understanding of biological processes at the molecular level. As research continues to evolve, this compound is likely to play an increasingly important role in driving innovation in the field.